molecular formula C20H24INO2Si B8285730 7-Iodo-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone

7-Iodo-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone

Cat. No.: B8285730
M. Wt: 465.4 g/mol
InChI Key: ZKELLGARVJHJRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Iodo-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone is a useful research compound. Its molecular formula is C20H24INO2Si and its molecular weight is 465.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H24INO2Si

Molecular Weight

465.4 g/mol

IUPAC Name

4-[3-[tert-butyl(dimethyl)silyl]oxyphenyl]-7-iodo-2,3-dihydroisoindol-1-one

InChI

InChI=1S/C20H24INO2Si/c1-20(2,3)25(4,5)24-14-8-6-7-13(11-14)15-9-10-17(21)18-16(15)12-22-19(18)23/h6-11H,12H2,1-5H3,(H,22,23)

InChI Key

ZKELLGARVJHJRM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1=CC=CC(=C1)C2=C3CNC(=O)C3=C(C=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a similar manner to Step 4 of Example 140, 7-amino-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone (115 mg, 0.324 mmol) was dissolved in acetonitrile (8.0 mL), and the solution was treated with potassium iodide (73.8 mg, 0.441 mmol), copper iodide (84.8 mg, 0.441 mmol), iodine (113 mg, 0.441 mmol) and tert-butyl nitrate (0.071 mL, 0.551 mmol), followed by purification by flash column chromatography (chloroform) to obtain 7-iodo-4-(3-tert-butyldimethylsilyloxyphenyl)isoindolinone (78.6 mg, yield 52%).
Quantity
115 mg
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
73.8 mg
Type
reactant
Reaction Step Two
Quantity
113 mg
Type
reactant
Reaction Step Two
Quantity
0.071 mL
Type
reactant
Reaction Step Two
Quantity
84.8 mg
Type
catalyst
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.